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Compound of Interest

Compound Name: 6-chloro-N-ethylpyrimidin-4-amine

CAS No.: 872511-30-3

Cat. No.: B1330613

Get Quote

A note to the reader: Comprehensive searches for the physical and chemical properties of 6-
chloro-N-ethylpyrimidin-4-amine did not yield specific data within publicly available scientific

literature and chemical databases. This suggests that the compound may not be well-

characterized or is not readily available.

However, a closely related analog, 6-chloro-N-methylpyrimidin-4-amine (CAS: 65766-32-7), is

well-documented. This guide will provide a detailed technical overview of this analog as a

valuable reference for researchers, scientists, and drug development professionals working

with similar chemical scaffolds. The insights into the methyl analog can offer significant

predictive value for the behavior of the ethyl-substituted counterpart.

Introduction to 6-chloro-N-methylpyrimidin-4-amine
6-chloro-N-methylpyrimidin-4-amine is a substituted pyrimidine that serves as a crucial building

block in medicinal chemistry and organic synthesis. The pyrimidine core is a fundamental

heterocycle found in nucleic acids and a wide array of biologically active molecules. The

presence of a chlorine atom at the 6-position and a methylamino group at the 4-position
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imparts a unique reactivity profile to the molecule, making it a versatile intermediate for the

synthesis of more complex derivatives.

The chlorine atom can act as a leaving group in nucleophilic aromatic substitution (SNAr)

reactions, allowing for the introduction of various functional groups. The methylamino group, on

the other hand, can participate in hydrogen bonding and other non-covalent interactions, which

is a key feature in the design of molecules that bind to biological targets. This bifunctionality

makes 6-chloro-N-methylpyrimidin-4-amine a valuable precursor for the development of

compounds with potential therapeutic applications, including kinase inhibitors for cancer

therapy.

Chemical Structure and Identifiers
The chemical structure of 6-chloro-N-methylpyrimidin-4-amine is depicted below.

Caption: Chemical structure of 6-chloro-N-methylpyrimidin-4-amine.

Table 1: Chemical Identifiers for 6-chloro-N-methylpyrimidin-4-amine

Identifier Value

IUPAC Name 6-chloro-N-methylpyrimidin-4-amine[1]

CAS Number 65766-32-7[1]

Molecular Formula C₅H₆ClN₃[1][2]

Molecular Weight 143.57 g/mol [1][2]

InChI Key WZVLJUBTIWFTIE-UHFFFAOYSA-N[1]

Canonical SMILES CNC1=CC(=NC=N1)Cl[1]

Physical and Chemical Properties
The physicochemical properties of a compound are critical for its handling, storage, and

application in chemical synthesis and drug development.

Table 2: Physical and Chemical Properties of 6-chloro-N-methylpyrimidin-4-amine
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Property Value Source

Appearance Solid [2]

Purity ≥98% [2]

pKa 2.80 ± 0.10 (Predicted)

LogP 1.5 [1]

Reactivity and Chemical Behavior
The reactivity of 6-chloro-N-methylpyrimidin-4-amine is dominated by the electrophilic nature of

the pyrimidine ring, which is enhanced by the presence of the electron-withdrawing chlorine

atom. This makes the 6-position susceptible to nucleophilic aromatic substitution (SNAr).

The general mechanism for an SNAr reaction at the 6-position is as follows:

Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the chlorine, leading to

the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer

complex.

Departure of the Leaving Group: The chloride ion is expelled, and the aromaticity of the

pyrimidine ring is restored, yielding the substituted product.

The rate of this reaction is influenced by the nature of the nucleophile, the solvent, and the

temperature. Common nucleophiles used in reactions with chloropyrimidines include amines,

alkoxides, and thiolates.

Spectral Data and Characterization
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

6-chloro-N-methylpyrimidin-4-amine.

Mass Spectrometry
Mass spectrometry confirms the molecular weight of the compound. For 6-chloro-N-

methylpyrimidin-4-amine, the mass spectrum would show a molecular ion peak (M+) at m/z
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143 and an M+2 peak at m/z 145 with an intensity ratio of approximately 3:1, which is

characteristic of the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl)[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would provide information about the different types of

protons in the molecule. Expected signals would include:

A singlet for the proton on the pyrimidine ring.

A signal for the N-H proton of the methylamino group, which may be a broad singlet.

A signal for the methyl protons, which might show coupling to the N-H proton depending

on the solvent and temperature.

¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the carbon

atoms in the pyrimidine ring and the methyl group.

Experimental Protocol: Nucleophilic Aromatic
Substitution
The following is a representative protocol for the reaction of 6-chloro-N-methylpyrimidin-4-

amine with a generic primary amine (R-NH₂) to illustrate its use as a synthetic intermediate.
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Reaction Setup

Reaction

Work-up and Purification

1. Dissolve 6-chloro-N-methylpyrimidin-4-amine
and a primary amine (1.2 eq) in a suitable solvent

(e.g., DMF or n-butanol) in a reaction flask.

2. Add a non-nucleophilic base
(e.g., DIPEA or K₂CO₃, 2.0 eq)

to the mixture.

3. Heat the reaction mixture to
80-120 °C under an inert atmosphere (N₂ or Ar).

4. Monitor the reaction progress by TLC or LC-MS
until the starting material is consumed.

5. Cool the reaction mixture to room temperature
and quench with water.

6. Extract the product with an organic solvent
(e.g., ethyl acetate).

7. Wash the organic layer with brine,
dry over anhydrous Na₂SO₄, and concentrate in vacuo.

8. Purify the crude product by column chromatography
or recrystallization.

Click to download full resolution via product page
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Caption: A generalized workflow for the nucleophilic aromatic substitution of 6-chloro-N-

methylpyrimidin-4-amine.

Causality Behind Experimental Choices:

Solvent: A polar aprotic solvent like DMF or a high-boiling solvent like n-butanol is chosen to

facilitate the dissolution of the reactants and to allow for heating to the required reaction

temperature.

Base: A non-nucleophilic base is used to neutralize the HCl that is formed during the

reaction, driving the equilibrium towards the product. Using a nucleophilic base could lead to

unwanted side reactions.

Inert Atmosphere: Heating amines in the presence of air can lead to oxidation. An inert

atmosphere protects the reactants and products from degradation.

Monitoring: Regular monitoring of the reaction is crucial to determine the optimal reaction

time and to prevent the formation of byproducts due to prolonged heating.

Safety and Handling
Based on the safety data for 6-chloro-N-methylpyrimidin-4-amine, the following hazards are

identified:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this compound in a well-ventilated fume hood and to use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion
While specific data for 6-chloro-N-ethylpyrimidin-4-amine remains elusive, the detailed

analysis of its close analog, 6-chloro-N-methylpyrimidin-4-amine, provides a solid foundation

for researchers. The principles of reactivity, the expected spectral characteristics, and the

general synthetic methodologies are likely to be highly transferable to the ethyl analog. As a

versatile synthetic intermediate, this class of compounds holds significant promise for the

development of novel molecules with diverse applications in the pharmaceutical and

agrochemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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